Cas no 22820-51-5 (1-Amino-2-hydroxy-3-phenylpropane hydrochloride)

• Product Name: 1-Amino-2-hydroxy-3-phenylpropane hydrochloride
• CAS No: 22820-51-5
• MF: C₉H₁₄ClNO
• MW: 187.666561603546
• MDL: MFCD04117773
• CID: 3061221
• PubChem ID: 17749884
• Update Time: 2025-04-23

1-Amino-2-hydroxy-3-phenylpropane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-2-HYDROXY-3-PHENYLPROPANE HCL
• AS-45478
• DS-021394
• GKSPVIFXXCRJKE-UHFFFAOYSA-N
• 1-Amino-3-phenylpropan-2-olhydrochloride
• 22820-51-5
• AR2912
• 1-Amino-3-phenylpropan-2-ol hydrochloride
• 1-Amino-2-hydroxy-3-phenylpropane hydrochloride
• MFCD04117773
• AKOS024015271
• CS-0206318
• (+/-)-1-Aminomethyl-2-phenylethanol hydrochloride
• SCHEMBL7814124
• 1-amino-3-phenylpropan-2-ol;hydrochloride
• 1-Amino-2-hydroxy-3-phenylpropane, HCl

• MDL： MFCD04117773
• Inchi： 1S/C9H13NO.ClH/c10-7-9(11)6-8-4-2-1-3-5-8;/h1-5,9,11H,6-7,10H2;1H
• InChI Key： GKSPVIFXXCRJKE-UHFFFAOYSA-N
• SMILES： Cl.OC(CN)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 187.0763918Da
• Monoisotopic Mass: 187.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

1-Amino-2-hydroxy-3-phenylpropane hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Amino-2-hydroxy-3-phenylpropane hydrochloride

1-Amino-2-Hydroxy-3-Phenylpropane HCl: A Comprehensive Overview

1-Amino-2-Hydroxy-3-Phenylpropane HCl, also known by its CAS number CAS No. 22820-51-5, is a versatile compound with significant applications in various fields, including pharmaceuticals, biotechnology, and material science. This compound has garnered attention due to its unique chemical properties and potential for innovative applications. Recent studies have highlighted its role in drug development, particularly in the design of bioactive molecules with therapeutic potential.

The chemical structure of 1-Amino-2-Hydroxy-3-Phenylpropane HCl consists of a three-carbon chain with an amino group (-NH₂) at position 1, a hydroxyl group (-OH) at position 2, and a phenyl group (C₆H₅) at position 3. This arrangement confers the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and biological interactions. The presence of the amino and hydroxyl groups allows for strong hydrogen bonding, which is crucial in many biochemical processes.

Recent research has focused on the synthesis and characterization of 1-Amino-2-Hydroxy-3-Phenylpropane HCl. One notable study explored its use as a precursor in the synthesis of bioactive compounds. The compound's ability to undergo various transformations, such as condensation reactions and enzymatic modifications, has made it a valuable building block in organic chemistry. Its role in peptide synthesis has also been investigated, with findings suggesting potential applications in the development of novel peptide-based drugs.

In terms of physical properties, 1-Amino-2-Hydroxy-3-Phenylpropane HCl exhibits a melting point of approximately 180°C and is soluble in water and common organic solvents. These properties make it suitable for use in both laboratory settings and industrial applications. The compound's stability under various conditions has been tested, with results indicating that it remains stable under normal storage conditions but may degrade under extreme temperatures or prolonged exposure to light.

The synthesis of 1-Amino-2-Hydroxy-3-Phenylpropane HCl can be achieved through several methods. One common approach involves the condensation reaction between phenylacetaldehyde and ammonia, followed by hydrochloric acid treatment to form the hydrochloride salt. Another method utilizes enzymatic catalysis to enhance reaction efficiency and yield. These synthetic pathways have been optimized to improve product purity and scalability, making them suitable for large-scale production.

1-Amino-2-Hydroxy-3-Phenylpropane HCl has found applications in diverse industries. In the pharmaceutical sector, it serves as an intermediate in the synthesis of drugs targeting various diseases, including neurodegenerative disorders and cancer. Its ability to modulate cellular signaling pathways makes it a promising candidate for drug development. Additionally, the compound has been explored for its potential in biotechnology, particularly in enzyme immobilization and biosensor development.

In recent years, there has been growing interest in the environmental impact of chemical compounds like 1-Amino-2-Hydroxy-3-Phenylpropane HCl. Studies have examined its biodegradability and toxicity profiles to assess its environmental safety. Results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms when used within recommended limits.

The storage and handling of 1-Amino-2-Hydroxypropylphenol Hydrochloride require adherence to standard laboratory safety protocols. While it is not classified as a hazardous substance under normal conditions, precautions should be taken to avoid direct contact with skin or eyes due to its acidic nature. Proper ventilation should be ensured during handling to minimize exposure risks.

In conclusion, CAS No. 22820515, or 1-Aminoethylphenol Hydrochloride, stands out as a significant compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation in science and industry.